Cas no 1030787-65-5 (N-[(4-fluorophenyl)(1-methyl-1H-imidazol-2-yl)methyl]-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-[(4-fluorophenyl)(1-methyl-1H-imidazol-2-yl)methyl]-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 1030787-65-5
• MF: C₁₈H₁₇FN₄OS
• MW: 356.417185544968
• CID: 5878564
• PubChem ID: 45855962
• Update Time: 2025-05-30

N-[(4-fluorophenyl)(1-methyl-1H-imidazol-2-yl)methyl]-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-fluorophenyl)-(1-methylimidazol-2-yl)methyl]-2-methylsulfanylpyridine-3-carboxamide
• Z123565156
• AKOS033183648
• N-[(4-fluorophenyl)(1-methyl-1H-imidazol-2-yl)methyl]-2-(methylsulfanyl)pyridine-3-carboxamide
• 1030787-65-5
• EN300-26604462

• Inchi： 1S/C18H17FN4OS/c1-23-11-10-20-16(23)15(12-5-7-13(19)8-6-12)22-17(24)14-4-3-9-21-18(14)25-2/h3-11,15H,1-2H3,(H,22,24)
• InChI Key： YAVITZWFMUBBKA-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NC(C1C=CC(=CC=1)F)C1=NC=CN1C)=O

Computed Properties

• Exact Mass: 356.11071051g/mol
• Monoisotopic Mass: 356.11071051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 85.1Ų

Additional information on N-[(4-fluorophenyl)(1-methyl-1H-imidazol-2-yl)methyl]-2-(methylsulfanyl)pyridine-3-carboxamide

Comprehensive Overview of N-[(4-fluorophenyl)(1-methyl-1H-imidazol-2-yl)methyl]-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1030787-65-5)

The compound N-[(4-fluorophenyl)(1-methyl-1H-imidazol-2-yl)methyl]-2-(methylsulfanyl)pyridine-3-carboxamide, identified by its CAS No. 1030787-65-5, is a structurally intricate molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique combination of a fluorophenyl group, a methylimidazole moiety, and a pyridine-3-carboxamide backbone makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its structural resemblance to known bioactive molecules.

One of the most frequently searched questions regarding this compound revolves around its synthetic pathway and biological activity. Current studies suggest that the 4-fluorophenyl group enhances the molecule's binding affinity to specific protein targets, while the methylsulfanyl substituent may contribute to its metabolic stability. This aligns with the growing interest in fluorinated compounds and their role in drug design, a topic that has become a hot discussion point in recent scientific literature. The compound's imidazole ring further adds to its versatility, as this heterocycle is a common feature in many FDA-approved drugs.

From an SEO perspective, users often search for terms like "CAS 1030787-65-5 supplier," "N-[(4-fluorophenyl)(1-methyl-1H-imidazol-2-yl)methyl]-2-(methylsulfanyl)pyridine-3-carboxamide uses," and "fluorophenyl-imidazole derivatives." These queries reflect the demand for both commercial availability and scientific insights. The compound's potential applications in targeted therapy and small-molecule inhibitors are also trending topics, especially in the context of personalized medicine and oncology research.

Another area of interest is the compound's physicochemical properties, such as solubility, stability, and bioavailability. Researchers are actively investigating how the methylsulfanyl group influences these parameters, as it could determine the molecule's suitability for oral administration. This is particularly relevant given the increasing focus on drug delivery systems and formulation optimization in the pharmaceutical industry. Additionally, computational studies using molecular docking and QSAR models have been employed to predict its interactions with biological targets, a methodology that has gained traction due to its cost-effectiveness and efficiency.

In conclusion, N-[(4-fluorophenyl)(1-methyl-1H-imidazol-2-yl)methyl]-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1030787-65-5) represents a fascinating subject of study with broad implications for drug discovery and development. Its multifaceted structure and potential therapeutic benefits make it a compound worth watching in the coming years, especially as research continues to uncover its full range of applications. The integration of fluorine chemistry and heterocyclic design in its architecture further underscores its relevance in modern medicinal chemistry.